((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate)
Overview
Description
((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate): is a complex organic compound with a unique structure that includes multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate) typically involves multiple steps, including the formation of intermediate compounds. The process may involve the use of specific catalysts and solvents to facilitate the reactions. Detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield of the final product.
Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as chromatography, may be necessary to isolate the compound from reaction byproducts.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: This compound can undergo oxidation reactions, potentially leading to the formation of various oxidized derivatives.
Reduction: Reduction reactions may be used to modify specific functional groups within the compound.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions:
Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.
Substitution Reagents: Halogenating agents, such as chlorine (Cl2) or bromine (Br2), may be used in substitution reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction could produce different reduced forms of the compound.
Scientific Research Applications
Chemistry: In chemistry, ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate) may be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.
Biology: In biological research, this compound could be investigated for its potential interactions with biological molecules, such as proteins and nucleic acids. Its functional groups may enable it to bind to specific biological targets, making it a candidate for drug development.
Medicine: The compound’s potential medicinal applications include its use as a precursor for the synthesis of pharmaceutical agents. Its interactions with biological targets could lead to the development of new therapeutic drugs.
Industry: In industry, ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate) may be used in the production of specialty chemicals and materials. Its unique properties could make it valuable in the development of new industrial processes and products.
Mechanism of Action
The mechanism of action of ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate) involves its interaction with specific molecular targets. The compound’s functional groups enable it to bind to and modify the activity of these targets, potentially leading to various biological effects. The exact pathways involved may vary depending on the specific application and target.
Comparison with Similar Compounds
- ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate)
- ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate)
Uniqueness: The uniqueness of ((2-(Dimethylamino)ethyl)azanediyl)bis(nonane-9,1-diyl) bis(3,7-dimethyloct-6-enoate) lies in its specific combination of functional groups and molecular structure
Properties
Molecular Formula |
C42H80N2O4 |
|---|---|
Molecular Weight |
677.1 g/mol |
IUPAC Name |
9-[2-(dimethylamino)ethyl-[9-(3,7-dimethyloct-6-enoyloxy)nonyl]amino]nonyl 3,7-dimethyloct-6-enoate |
InChI |
InChI=1S/C42H80N2O4/c1-37(2)25-23-27-39(5)35-41(45)47-33-21-17-13-9-11-15-19-29-44(32-31-43(7)8)30-20-16-12-10-14-18-22-34-48-42(46)36-40(6)28-24-26-38(3)4/h25-26,39-40H,9-24,27-36H2,1-8H3 |
InChI Key |
INGPCQBDIYNZSP-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC=C(C)C)CC(=O)OCCCCCCCCCN(CCCCCCCCCOC(=O)CC(C)CCC=C(C)C)CCN(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
